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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822

This technical guide provides a comprehensive overview of the available thermochemical data
for 3,5-Dimethylcyclohexanone. It is intended for researchers, scientists, and professionals in
drug development who require a thorough understanding of the physicochemical properties of
this compound. This document compiles available data into a structured format, outlines
detailed experimental protocols for determining key thermochemical parameters, and includes
visualizations of experimental workflows.

Physicochemical and Thermochemical Data

While specific experimental thermochemical values for 3,5-dimethylcyclohexanone are not
readily available in public databases, a summary of its known physical properties is presented
below.[1][2][3][4] Furthermore, the types of thermochemical data that are typically determined
for compounds of this nature are listed, though their quantified values for this specific molecule
require access to specialized databases such as the NIST / TRC Web Thermo Tables.[5]

Table 1: Physical Properties of 3,5-Dimethylcyclohexanone
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Property Value Reference
Molecular Formula CsH140 [2][3]
Molecular Weight 126.20 g/mol [3114]
Boiling Point 182.5 °C at 760 mmHg [1]

Density 0.882 g/cm? [1]

Vapor Pressure

0.808 mmHg at 25 °C

[1]

Flash Point

53.8°C

[1]

Table 2: Potentially Available Thermochemical Data for 3,5-Dimethylcyclohexanone

The following thermochemical parameters are listed for 3,5-Dimethylcyclohexanone in

chemical databases, although their specific values are not publicly disclosed.

Thermochemical Property Symbol
Ideal Gas Heat Capacity C _p,gas_
Standard Enthalpy of Formation (gas) A f H°gas
Standard Gibbs Free Energy of Formation AfG°
Enthalpy of Fusion A fus_H°
Enthalpy of Vaporization A vap_H°
Standard Liquid Enthalpy of Combustion A _c_H°liquid

Experimental Protocols for Thermochemical

Analysis

Detailed experimental protocols for the determination of key thermochemical properties of liquid

organic compounds like 3,5-dimethylcyclohexanone are outlined below. These are

generalized procedures based on established calorimetric techniques.
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Determination of the Enthalpy of Combustion using
Bomb Calorimetry

The standard enthalpy of combustion is a fundamental thermochemical property that can be
determined experimentally using a bomb calorimeter.

Objective: To measure the heat released during the complete combustion of a known mass of
3,5-dimethylcyclohexanone.

Apparatus:

o Bomb calorimeter (including the bomb, bucket, and insulating jacket)
» High-precision thermometer

» Oxygen cylinder with a pressure gauge

e Crucible (platinum or stainless steel)

e Fuse wire (e.g., nickel-chromium)

o Pellet press (for solid samples, not required for liquids)

e Balance (accurate to £0.0001 g)

e Ignition unit

Procedure:

o Sample Preparation: A known mass (typically 0.5 - 1.0 g) of 3,5-dimethylcyclohexanone is
accurately weighed into a crucible.

» Bomb Assembly: A fuse wire of known length is connected to the electrodes of the bomb
head, with the wire positioned to be in contact with the sample. A small amount of water
(typically 1 mL) is added to the bottom of the bomb to saturate the internal atmosphere with
water vapor.
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e Pressurization: The bomb is sealed and purged with oxygen to remove air, then filled with
high-purity oxygen to a pressure of approximately 30 atm.

o Calorimeter Setup: The bomb is placed in the calorimeter bucket, which is filled with a known
mass of water. The calorimeter is then assembled with the stirrer and thermometer in place.

o Temperature Equilibration: The stirrer is started, and the temperature of the water in the
bucket is recorded at regular intervals until a steady rate of temperature change is observed
(the fore-period).

« Ignition: The sample is ignited by passing an electric current through the fuse wire.

o Post-Ignition Temperature Monitoring: The temperature is recorded at short intervals as it
rises, and then continues to be recorded as it cools (the after-period) until a steady rate of
cooling is established.

o Data Analysis: The corrected temperature rise is determined from the temperature-time data.
The heat capacity of the calorimeter (determined from the combustion of a standard
substance like benzoic acid) is used to calculate the heat released in the experiment.
Corrections are made for the heat of formation of nitric acid (from residual nitrogen in the
bomb) and the heat of combustion of the fuse wire.

Determination of the Enthalpy of Vaporization

The enthalpy of vaporization can be determined calorimetrically by measuring the heat required
to vaporize a known quantity of the substance.

Objective: To measure the heat absorbed during the vaporization of a known mass of 3,5-
dimethylcyclohexanone at a constant temperature.

Apparatus:
o Calorimeter with a vaporization vessel
e Heating coil

» Temperature probe
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 Inert gas supply (e.g., nitrogen or argon)
e Flow meter

 Precision balance

Procedure:

o Calorimeter Setup: The calorimeter is filled with a suitable heat-transfer fluid, and the
vaporization vessel containing a known mass of 3,5-dimethylcyclohexanone is placed
inside. The system is allowed to reach thermal equilibrium.

» Vaporization: A controlled flow of an inert gas is passed through the liquid to facilitate
vaporization at a constant rate. Simultaneously, a known amount of electrical energy is
supplied to the heating coil to maintain a constant temperature within the calorimeter.

o Mass Determination: After a specific period, the flow of inert gas and the heating are
stopped. The mass of the vaporized liquid is determined by weighing the vaporization vessel
again.

o Data Analysis: The enthalpy of vaporization is calculated from the electrical energy supplied
to the heater and the mass of the substance that has been vaporized.

Visualizations

The following diagrams illustrate the experimental workflow for calorimetry and a relevant
reaction mechanism for ketones.
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Caption: Workflow for Bomb Calorimetry Experiment.
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Reactants
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Caption: General Mechanism of a Michael Addition Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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